Cas no 887907-50-8 (D-Glucosyl-β-1,1′-N-nervonoyl-D-erythro-sphingosine)

• Product Name: D-Glucosyl-β-1,1′-N-nervonoyl-D-erythro-sphingosine
• CAS No: 887907-50-8
• MF: C₄₈H₉₁NO₈
• MW: 810.23805642128
• CID: 4555086
• PubChem ID: 20057357
• Update Time: 2025-05-25

D-Glucosyl-β-1,1′-N-nervonoyl-D-erythro-sphingosine Chemical and Physical Properties

Names and Identifiers

• D-glucosyl-ß1-1''-N-nervonoyl-D-erythro-sphingosine
• D-glucosyl-?1-1'-N-nervonoyl-D-erythro-sphingosine
• Glucosylceramide (d18:1/24:1(15Z))
• C24:1 beta-GlcCer
• N-nervonylglucosylsphingosine
• N-nervonoylglucosylsphingosine
• C24:1 beta-D-glucosyl ceramide
• N-nervonyl-beta-glucosylsphingosine
• N-nervonoyl-beta-glucosylsphingosine
• N-nervonyl-beta-D-glucosylsphingosine
• N-nervonoyl-beta-D-glucosylsphingosine
• beta-D-glucosyl-N-(nervonoyl)sphingosine
• Glucosyl(beta) Ceramide (d18:1/24:1(15Z))
• 1-O-beta-D-glucopyranosyl-N-(nervonoyl
• D-glucosyl-1-1'-N-nervonoyl-D-erythro-sphingosine
• G67761
• GlcCer(d18:1/24:1(15Z))
• D-glucosyl-beta-1,1' N-(15Z-tetracosenoyl)-D-erythro-sphingosine
• 887907-50-8
• N-[3-hydroxy-1-{[3.4.5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}octadec-4-en-2-yl]tetracos-15-enamide
• CHEBI:84746
• D-Glucosyl-beta-1,1?-N-nervonoyl-D-erythro-sphingosine
• (Z)-N-[(E,2S,3R)-3-hydroxy-1-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoctadec-4-en-2-yl]tetracos-15-enamide
• 1-O-beta-D-glucopyranosyl-N-(nervonoyl)sphingosine
• beta-GlcCer (C24:1)
• (15Z)-N-[(2S,3R,4E)-1-(beta-D-glucopyranosyloxy)-3-hydroxyoctadec-4-en-2-yl]tetracos-15-enamide
• beta-D-glucosyl-N-(15Z-tetracosenoyl)-sphing-4E-enine
• C24:1 GlcCer
• N-[(2S,3S,4E)-1-(beta-D-glucopyranosyloxy)-3-hydroxyoctadec-4-en-2-yl]-(15Z)-tetracos-15-enamide
• beta-D-glucosyl-N-[(15Z)-tetracosenoyl]sphingosine
• Glc-beta1->1'Cer(d18:1/24:1
• 15-Tetracosenamide,N-[(1S,2R,3E)-1-[(beta-D-glucopyranosyloxy)methyl]-2-hydroxy-3-heptadecen-1-yl]-,(15Z)-
• N-(15Z-tetracosenoyl)-1-beta-glucosyl-sphing-4-ene
• (Z)-N-((2S,3R,E)-3-Hydroxy-1-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)octadec-4-en-2-yl)tetracos-15-enamide
• CHEBI:76302
• D-Glucosyl-β-1,1′-N-nervonoyl-D-erythro-sphingosine

• Inchi： 1S/C48H91NO8/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-23-24-26-28-30-32-34-36-38-44(52)49-41(40-56-48-47(55)46(54)45(53)43(39-50)57-48)42(51)37-35-33-31-29-27-25-16-14-12-10-8-6-4-2/h17-18,35,37,41-43,45-48,50-51,53-55H,3-16,19-34,36,38-40H2,1-2H3,(H,49,52)/b18-17-,37-35+/t41-,42+,43+,45+,46-,47+,48+/m0/s1
• InChI Key： WBOZIXHPUPAOIA-JZZPSRGZSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC[C@@H]([C@@H](/C=C/CCCCCCCCCCCCC)O)NC(CCCCCCCCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

• Exact Mass: 809.67446886g/mol
• Monoisotopic Mass: 809.67446886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 57
• Rotatable Bond Count: 40
• Complexity: 947
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.7
• Topological Polar Surface Area: 149

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Glycosphingolipids Neutral glycosphingolipids

Additional information on D-Glucosyl-β-1,1′-N-nervonoyl-D-erythro-sphingosine

Comprehensive Overview of D-Glucosyl-β-1,1′-N-nervonoyl-D-erythro-sphingosine (CAS No. 887907-50-8): Structure, Applications, and Research Insights

D-Glucosyl-β-1,1′-N-nervonoyl-D-erythro-sphingosine (CAS No. 887907-50-8) is a sophisticated glycosphingolipid derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound integrates a glucosyl moiety with a nervonoyl-linked sphingosine backbone, forming a unique structure pivotal for membrane biology and cellular signaling. Its CAS number 887907-50-8 serves as a critical identifier for researchers sourcing high-purity standards for studies in lipidomics and dermatology.

The structural complexity of D-Glucosyl-β-1,1′-N-nervonoyl-D-erythro-sphingosine underscores its role in modulating skin barrier function—a hot topic in cosmetic science. Recent trends highlight consumer demand for "ceramide-like moisturizers" and "sphingolipid-based anti-aging" products, aligning with this compound's potential to enhance epidermal hydration and elasticity. Studies suggest its glucosyl group may improve solubility, enabling better delivery in topical formulations, a frequent query in "how to optimize lipid penetration in skincare" searches.

From a biochemical perspective, the nervonoyl chain (a C24:1 fatty acid) contributes to lipid raft stability, a mechanism explored in neurodegenerative disease research. This ties into trending queries like "lipids and brain health" or "sphingolipids in cellular repair." The compound’s erythro-sphingosine configuration further differentiates its bioactivity from synthetic analogs, a nuance often discussed in "natural vs. synthetic sphingolipids" debates.

Industrial applications of CAS 887907-50-8 extend to drug delivery systems, where its amphiphilic nature aids nanoparticle encapsulation. This resonates with SEO terms such as "lipid-based drug carriers" and "targeted therapy advancements." Analytical challenges, including HPLC-ELSD detection methods for trace quantification, reflect technical questions like "how to analyze glycosphingolipids" commonly searched in academic circles.

Ongoing research explores the immunomodulatory effects of D-Glucosyl-β-1,1′-N-nervonoyl-D-erythro-sphingosine, particularly in inflammatory pathways—a subject surging due to interest in "post-pandemic immune support." Its potential synergy with probiotics (e.g., "skin-gut axis lipids") is another emerging angle, bridging cosmetic and nutritional sciences.

Regulatory and safety profiles of this compound remain compliant with global standards, avoiding hazardous classifications. Stability studies under varying pH and temperature conditions address practical concerns like "storage conditions for sensitive lipids," while green extraction methods align with "sustainable bioactive compounds" trends.

In summary, D-Glucosyl-β-1,1′-N-nervonoyl-D-erythro-sphingosine (CAS No. 887907-50-8) exemplifies the convergence of structural elegance and multifunctionality. Its relevance spans from cutting-edge therapeutics to consumer-driven cosmetic innovations, making it a focal point for interdisciplinary research and industrial applications alike.